Cas no 1806982-09-1 (4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806982-09-1
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892044
• Update Time: 2025-05-27

4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-8(11)4-1-5(16)15-7(9(12,13)14)3(4)2-6(17)18/h1,8H,2H2,(H,15,16)(H,17,18)
• InChI Key： WEZHJOVYNDBJDT-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(=O)O)C(C(F)F)=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid

4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806982-09-1): An Overview

4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806982-09-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for a variety of therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid is notable for its difluoromethyl and trifluoromethyl substituents, which confer enhanced metabolic stability and pharmacokinetic properties. The presence of these fluorinated groups also contributes to the compound's ability to cross biological membranes, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid in modulating key signaling pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid has shown promising neuroprotective effects. Research conducted at the University of California, San Francisco, revealed that this compound can reduce neuronal damage in models of Parkinson's disease by inhibiting the activation of microglia and astrocytes, which are key players in neuroinflammation.

The pharmacokinetic profile of 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an orally administered therapeutic agent. Furthermore, its low toxicity and high selectivity for target proteins make it an attractive candidate for further clinical development.

In terms of synthetic accessibility, 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid can be synthesized through a series of well-established chemical reactions. A recent publication in Organic Letters described an efficient synthetic route that involves the coupling of a difluoromethylated pyridine derivative with a trifluoromethylated acetic acid precursor. This method not only simplifies the synthesis but also enhances the overall yield and purity of the final product.

The potential applications of 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid extend beyond inflammation and neurodegeneration. Ongoing research is exploring its efficacy in treating other conditions such as metabolic disorders and cancer. For example, preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and suppressing angiogenesis.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806982-09-1) represents a promising lead compound with a wide range of therapeutic potentials. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a valuable asset in the ongoing efforts to develop novel treatments for various diseases. Further research and clinical trials are warranted to fully elucidate its therapeutic benefits and safety profile.